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Compound of Interest

Compound Name: UNC7145

Cat. No.: B10860592

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of UNC7145, a compound utilized in laboratory research. It includes detailed operational
procedures and disposal plans to ensure the safety of laboratory personnel and compliance
with standard safety protocols.

Immediate Safety and Handling

UNC7145 is an inactive derivative of UNC6934 and is used as a negative control in research
settings.[1][2] While its toxicological properties have not been fully investigated, it should be
handled as a potentially hazardous substance.[3] Adherence to the following safety protocols is
mandatory.

Hazard Identification and Personal Protective Equipment (PPE)

UNC7145 has been identified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] Therefore, appropriate PPE must be worn at
all times when handling this compound.
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Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of UNC7145 and to ensure a

safe laboratory environment.

Handling Procedures:

» Engineering Controls: All work with UNC7145, particularly when handling the solid form or

preparing solutions, must be conducted in a well-ventilated chemical fume hood.[3]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or

smoke in areas where the compound is handled. Wash hands thoroughly after handling.[2]

e Solution Preparation: UNC7145 is supplied as a solid and is soluble in acetonitrile and

DMSO.[2] When preparing stock solutions, the solvent of choice should be purged with an

inert gas.[2]

Storage Requirements:

o Temperature: Store in a tightly sealed container at -20°C for long-term stability.[2][3]

e Incompatibilities: Avoid strong oxidizing agents.[3]

o General: Store in a dry, well-ventilated area away from heat and direct light.[3]
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Disposal Plan

Dispose of UNC7145 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

Waste Characterization:
e Due to its irritant properties, UNC7145 waste should be considered hazardous.

Disposal Procedures:

Solid Waste:

o Collect waste UNC7145 solid and any contaminated consumables (e.g., weigh boats,
pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

o Collect waste solutions of UNC7145 in a designated, sealed, and clearly labeled
hazardous waste container.

o Do not dispose of UNC7145 solutions down the drain.[1]

Contaminated PPE:

o Dispose of contaminated gloves, lab coats, and other PPE as hazardous waste.

Waste Pickup:

o Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a licensed chemical waste disposal company.

Experimental Protocol: UNC7145 as a Negative
Control

UNC7145 serves as a negative control for UNC6934, an antagonist of the NSD2-PWWP1
interaction with H3K36me2 nucleosomes.[1][4] A typical experimental workflow involves
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comparing the cellular effects of UNC6934 to those of UNC7145 to ensure that the observed
effects are due to the specific inhibition of the NSD2-PWWP1 interaction.

Representative Experimental Workflow: Investigating NSD2 Localization

Cell Culture and Treatment

Treat with DMSO (Vehicle Control)

Analysis Expected Outcome

UNC6934 alters NSD2 localization;
Treat with UNC6934 Immunofiuorescence staining for NSD2 Quantify NSD2 nucleolar localization UNC7145 and DMSO do not.

Culture U20S cells

sssssssss

Treat with UNC7145 (Negative Control)

Click to download full resolution via product page

Caption: A representative experimental workflow using UNC7145 as a negative control.

Signaling Pathway Context: UNC6934 Mechanism of Action

UNC7145 is designed to be inactive, while its counterpart, UNC6934, actively perturbs a
specific cellular pathway. Understanding this pathway provides the rationale for using
UNC7145 as a negative control. UNC6934 targets the PWWP1 domain of NSD2, a histone
methyltransferase. This prevents NSD2 from binding to histone H3 dimethylated at lysine 36
(H3K36me2), a mark associated with active gene transcription.[4][5][6] This disruption leads to
the altered subcellular localization of NSD2.[4][6]
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Caption: The mechanism of action of UNC6934 and the role of UNC7145 as a negative control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
UNC7145]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860592#personal-protective-equipment-for-
handling-unc7145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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